Cas no 84118-71-8 (2-Buten-1-one,1,3-bis(2-methylphenyl)-)

2-Buten-1-one,1,3-bis(2-methylphenyl)- structure
84118-71-8 structure
Product Name:2-Buten-1-one,1,3-bis(2-methylphenyl)-
CAS No:84118-71-8
MF:C18H18O
MW:250.334925174713
CID:733568
PubChem ID:6180239
Update Time:2025-04-19

2-Buten-1-one,1,3-bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-one,1,3-bis(2-methylphenyl)-
    • (E)-1,3-bis(2-methylphenyl)but-2-en-1-one
    • DTXSID70422174
    • NSC405240
    • NSC-405240
    • 84118-71-8
    • Inchi: 1S/C18H18O/c1-13-8-4-6-10-16(13)15(3)12-18(19)17-11-7-5-9-14(17)2/h4-12H,1-3H3/b15-12+
    • InChI Key: OYHYMUOTOFEWJC-NTCAYCPXSA-N
    • SMILES: O=C(/C=C(\C)/C1C=CC=CC=1C)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 250.136
  • Monoisotopic Mass: 250.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 5

Experimental Properties

  • Density: 1.033
  • Boiling Point: 385.5°Cat760mmHg
  • Flash Point: 166.6°C
  • Refractive Index: 1.574
  • PSA: 17.07000
  • LogP: 4.58960
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